Cas no 1261590-68-4 (5-Fluoro-2-Cyano-3-nitro-4'-(trifluoromethoxy)biphenyl)

• Product Name: 5-Fluoro-2-Cyano-3-nitro-4'-(trifluoromethoxy)biphenyl
• CAS No: 1261590-68-4
• MF: C₁₄H₆F₄N₂O₃
• MW: 326.202657222748
• CID: 4990556
• Update Time: 2025-06-08

5-Fluoro-2-Cyano-3-nitro-4'-(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-Cyano-3-nitro-4'-(trifluoromethoxy)biphenyl

• Inchi： 1S/C14H6F4N2O3/c15-9-5-11(12(7-19)13(6-9)20(21)22)8-1-3-10(4-2-8)23-14(16,17)18/h1-6H
• InChI Key： CPTRGZHSJGQDKT-UHFFFAOYSA-N
• SMILES： FC1C=C(C(C#N)=C(C=1)C1C=CC(=CC=1)OC(F)(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 477
• XLogP3: 4.4
• Topological Polar Surface Area: 78.8

Additional information on 5-Fluoro-2-Cyano-3-nitro-4'-(trifluoromethoxy)biphenyl

Introduction to 5-Fluoro-2-Cyano-3-nitro-4'-(trifluoromethoxy)biphenyl (CAS No. 1261590-68-4)

5-Fluoro-2-Cyano-3-nitro-4'-(trifluoromethoxy)biphenyl, with the CAS number 1261590-68-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This biphenyl derivative exhibits a unique structural configuration, featuring fluoro, cyano, nitro, and trifluoromethoxy substituents, which contribute to its distinct chemical properties and potential biological activities.

The compound's molecular structure is characterized by a biphenyl core, which is a common scaffold in many pharmacologically active molecules. The presence of multiple electronegative groups such as the cyano (-CN) and nitro (-NO₂) functionalities, along with the electron-withdrawing effects of these groups, enhances the compound's reactivity and interaction with biological targets. Additionally, the fluoro (-F) and trifluoromethoxy (-OCF₃) groups introduce additional electronic and steric influences, which can modulate the compound's pharmacokinetic and pharmacodynamic profiles.

In recent years, there has been a growing interest in developing novel biphenyl derivatives for their potential applications in medicine and agriculture. The structural features of 5-Fluoro-2-Cyano-3-nitro-4'-(trifluoromethoxy)biphenyl make it a promising candidate for further investigation. Specifically, the combination of fluoro and trifluoromethoxy groups has been shown to improve metabolic stability and bioavailability, while the cyano and nitro substituents can enhance binding affinity to biological receptors.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. Researchers have been exploring its utility in designing new drugs targeting various diseases, including cancer, inflammation, and infectious disorders. The versatility of its functional groups allows for modifications that can fine-tune its biological activity, making it a valuable asset in drug discovery programs.

The synthesis of 5-Fluoro-2-Cyano-3-nitro-4'-(trifluoromethoxy)biphenyl involves multi-step organic reactions that require precise control over reaction conditions. The introduction of each substituent must be carefully monitored to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions, have been employed to construct the biphenyl core efficiently. These methods not only improve the overall yield but also minimize side reactions, resulting in a more sustainable and scalable synthesis process.

Evaluation of the compound's biological activity has revealed several promising leads. Preclinical studies have indicated that derivatives of this biphenyl structure exhibit inhibitory effects on key enzymes involved in disease pathways. For instance, modifications to the fluoro and trifluoromethoxy groups have shown enhanced activity against certain kinases, which are critical targets in cancer therapy. Furthermore, the nitro group has been found to contribute to potent antimicrobial properties, making this compound a potential candidate for developing new antibiotics.

The agrochemical sector has also shown interest in this compound due to its structural similarity to known herbicides and fungicides. Preliminary studies suggest that 5-Fluoro-2-Cyano-3-nitro-4'-(trifluoromethoxy)biphenyl may possess properties that make it effective in protecting crops from pests and diseases while maintaining environmental safety. The unique combination of substituents provides a foundation for developing next-generation agrochemicals with improved efficacy and reduced environmental impact.

In conclusion, 5-Fluoro-2-Cyano-3-nitro-4'-(trifluoromethoxy)biphenyl represents a significant advancement in the field of organic chemistry with potential applications across multiple industries. Its complex structure and diverse functional groups make it a versatile molecule for further research and development. As synthetic methodologies continue to evolve, the accessibility of this compound will likely increase, opening up new avenues for innovation in pharmaceuticals and agriculture.